Cas no 2138355-56-1 (1-benzyl-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole)

• Product Name: 1-benzyl-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole
• CAS No: 2138355-56-1
• MF: C₁₄H₁₃ClN₄
• MW: 272.73282122612
• CID: 5777227
• PubChem ID: 165474579
• Update Time: 2025-05-20

1-benzyl-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-1128257
• 1-benzyl-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole
• 2138355-56-1

• Inchi： 1S/C14H13ClN4/c1-18-13(7-8-16-18)12-9-14(15)19(17-12)10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： SYOSVEFMZNENNG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2=CC=NN2C)=NN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 272.0828741g/mol
• Monoisotopic Mass: 272.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.6Ų

Additional information on 1-benzyl-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole

Compound CAS No. 2138355-56-1: 1-Benzyl-5-Chloro-3-(1-Methyl-1H-Pyrazol-5-Yl)-1H-Pyrazole

The compound with CAS No. 2138355-56-1, known as 1-benzyl-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two adjacent nitrogen atoms. The structure of this compound is characterized by a benzyl group attached to the pyrazole ring, a chlorine atom at the 5-position, and a substituted pyrazolyl group at the 3-position.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of bioactive molecules. The presence of the benzyl group and the chlorine atom introduces significant electronic and steric effects, which can influence the compound's reactivity and biological activity. Researchers have explored its role as a precursor in synthesizing more complex structures, such as macrocycles and supramolecular assemblies, which are critical in drug delivery systems and nanotechnology.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of transition metal catalysts has been reported to enhance the efficiency of these reactions, leading to higher yields and better purity. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to construct the benzylated pyrazole framework.

The unique electronic properties of this compound make it an attractive candidate for applications in optoelectronics. Its ability to absorb light in the visible spectrum and emit fluorescence has been leveraged in the development of sensors and imaging agents. A recent breakthrough reported in Nature Communications highlighted its potential as a fluorescent probe for detecting metal ions in aqueous solutions, showcasing its versatility across different scientific domains.

In addition to its chemical applications, this compound has also been studied for its biological activity. Preclinical studies have indicated that it exhibits moderate inhibitory effects on certain enzymes associated with inflammatory diseases. While further research is needed to establish its therapeutic potential, these findings underscore its importance as a lead compound in drug discovery programs.

The structural versatility of this compound also extends to its ability to form stable complexes with other molecules. For example, its coordination properties have been exploited in designing metallo-supramolecular architectures, which are essential for catalysis and energy storage applications. A study published in Angewandte Chemie demonstrated how this compound can act as a ligand for transition metal ions, forming highly ordered arrays with potential applications in molecular electronics.

In conclusion, CAS No. 2138355-56-1 represents a multifaceted organic molecule with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working on cutting-edge projects in chemistry, biology, and materials science. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.